Cas no 51253-72-6 (2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]-)
51253-72-6 structure
Product Name:2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]-
CAS No:51253-72-6
MF:C8H20N2O
MW:160.257202148438
CID:362731
PubChem ID:18951182
Update Time:2025-04-19
2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]-
- 1-[2-(dimethylamino)ethyl-methylamino]propan-2-ol
- 51253-72-6
- 1-{[2-(Dimethylamino)ethyl](methyl)amino}propan-2-ol
- DTXSID90596780
- AKOS006224488
- SCHEMBL9005076
-
- Inchi: 1S/C8H20N2O/c1-8(11)7-10(4)6-5-9(2)3/h8,11H,5-7H2,1-4H3
- InChI Key: UMHOUSJWFUKPEY-UHFFFAOYSA-N
- SMILES: OC(C)CN(C)CCN(C)C
Computed Properties
- Exact Mass: 160.1577
- Monoisotopic Mass: 160.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 96.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
51253-72-6 (2-Propanol, 1-[[2-(dimethylamino)ethyl]methylamino]-) Related Products
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- 123-84-2(1-(2-aminoethyl)aminopropan-2-ol)
- 122-20-3(Triisopropanolamine)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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